Cas no 2649061-52-7 (2-(2-isocyanatopropan-2-yl)quinoxaline)

• Product Name: 2-(2-isocyanatopropan-2-yl)quinoxaline
• CAS No: 2649061-52-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6369696
• PubChem ID: 165616635
• Update Time: 2025-06-07

2-(2-isocyanatopropan-2-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)quinoxaline
• 2649061-52-7
• EN300-1822978

• Inchi： 1S/C12H11N3O/c1-12(2,14-8-16)11-7-13-9-5-3-4-6-10(9)15-11/h3-7H,1-2H3
• InChI Key： ZPQXCLQBTBAVDH-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-(2-isocyanatopropan-2-yl)quinoxaline

Introduction to 2-(2-Isocyanatopropan-2-yl)quinoxaline (CAS No. 2649061-52-7)

2-(2-Isocyanatopropan-2-yl)quinoxaline, with the CAS number 2649061-52-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoxaline core and an isocyanate functional group. These features endow the molecule with a range of potential applications, particularly in the development of new therapeutic agents and materials science.

The quinoxaline scaffold is well-known for its biological activity and has been extensively studied for its antimicrobial, antiviral, and anticancer properties. The presence of the isocyanate group in 2-(2-isocyanatopropan-2-yl)quinoxaline further enhances its reactivity and versatility, making it an attractive candidate for various chemical reactions and derivatizations. Recent studies have highlighted the potential of this compound in the synthesis of urea derivatives, which are crucial in the development of drugs targeting specific biological pathways.

In the context of medicinal chemistry, 2-(2-isocyanatopropan-2-yl)quinoxaline has shown promise as a building block for the synthesis of small molecules with therapeutic potential. For instance, researchers have utilized this compound to develop novel inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases, including cancer and neurodegenerative disorders. The ability to modulate PPIs through small molecules is a significant area of interest due to the challenges associated with targeting these interactions using traditional drug discovery approaches.

One notable application of 2-(2-isocyanatopropan-2-yl)quinoxaline is in the field of cancer research. Studies have demonstrated that derivatives of this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival. For example, a recent publication in the Journal of Medicinal Chemistry reported that a series of urea derivatives synthesized from 2-(2-isocyanatopropan-2-yl)quinoxaline exhibited potent antiproliferative activity against various cancer cell lines, including those resistant to conventional therapies. These findings underscore the potential of this compound as a lead molecule for the development of new anticancer agents.

Beyond its applications in medicinal chemistry, 2-(2-isocyanatopropan-2-yl)quinoxaline has also been explored for its use in materials science. The unique electronic properties of quinoxaline derivatives make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of the isocyanate group allows for facile modification and functionalization, enabling the creation of tailored materials with specific properties. Recent research has shown that compounds derived from 2-(2-isocyanatopropan-2-yl)quinoxaline can be used to enhance the performance and stability of OLEDs, making them promising candidates for next-generation display technologies.

The synthesis of 2-(2-isocyanatopropan-2-yl)quinoxaline typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 1,4-diaminobenzene with an appropriate aldehyde or ketone to form the quinoxaline core, followed by functionalization with an isocyanate group. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its broader use in research and development.

In conclusion, 2-(2-isocyanatopropan-2-yl)quinoxaline (CAS No. 2649061-52-7) represents a versatile and promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases and technological challenges.